Cas no 685513-91-1 (5-bromo-4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine)

5-Bromo-4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine is a halogenated and silyl-protected pyrrolopyridine derivative, notable for its utility in organic synthesis and pharmaceutical research. The bromo and fluoro substituents enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The tris(isopropyl)silyl (TIPS) group provides steric protection for the pyrrole nitrogen, improving stability during synthetic transformations. This compound serves as a versatile intermediate for constructing complex heterocyclic scaffolds, particularly in drug discovery targeting kinase inhibitors or other biologically active molecules. Its well-defined reactivity and protective group strategy make it valuable for controlled derivatization in medicinal chemistry applications.

5-bromo-4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine structure

685513-91-1 structure

Product Name:5-bromo-4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine

CAS No:685513-91-1

MF:C₁₆H₂₄BrFN₂Si

MW:371.363067626953

MDL:MFCD11616414

CID:832957

PubChem ID:49758946

Update Time:2025-10-29

5-bromo-4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-fluoro-1-[tris(1-methylethyl)silyl]-
- 5-Bromo-4-fluoro-1-(triisopropylsilanyl)-7-azaindole
- 5-Brom-4-<wbr>
- 5-bromo-4<wbr>
- LogP
- 5-bromo-4-fluoro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
- C16H24BrFN2Si
- AIJAFOFKGPWSSO-UHFFFAOYSA-N
- 3327AH
- PB10927
- 5-Bromo-4-fluoro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyri dine
- 1-(Triisopropylsilyl)-4-fluoro-5-bromo-1H-pyrrolo[2,3-b]pyridine
- 5-Bromo-4-fluoro-1-[tris(propan-2-yl)sil
- 5-bromo-4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
- P11171
- CS-B0519
- 5-BROMO-4-FLUORO-1-[TRIS(1-METHYLETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDINE
- CS-13155
- (5-bromo-4-fluoropyrrolo[2,3-b]pyridin-1-yl)-tri(propan-2-yl)silane
- SCHEMBL1470626
- DTXSID601151345
- 685513-91-1
- AKOS025395269
- MDL： MFCD11616414
- Inchi： 1S/C16H24BrFN2Si/c1-10(2)21(11(3)4,12(5)6)20-8-7-13-15(18)14(17)9-19-16(13)20/h7-12H,1-6H3
- InChI Key： AIJAFOFKGPWSSO-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(=C1F)C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 370.08800
Monoisotopic Mass: 370.088
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8

Experimental Properties

Density: 1.24
Boiling Point: 334.9°C at 760 mmHg
Flash Point: 156.3°C
Refractive Index: 1.54
PSA: 17.82000
LogP: 5.96150

5-bromo-4-fluoro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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Chemenu	CM216317-100mg	5-Bromo-4-fluoro-1-(triisopropylsilanyl)-7-azaindole	685513-91-1	95%+	100mg	$366	2021-08-04
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eNovation Chemicals LLC	D766753-100mg	1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-fluoro-1-[tris(1-methylethyl)silyl]-	685513-91-1	97%	100mg	$295	2024-06-06
eNovation Chemicals LLC	D766753-250mg	1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-fluoro-1-[tris(1-methylethyl)silyl]-	685513-91-1	97%	250mg	$390	2024-06-06
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